Cas no 6613-48-5 ( )
structure
Product Name:
CAS No:6613-48-5
MF:C4Cl2N2
MW:146.962198257446
CID:963335
PubChem ID:12567421
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 2,3-Dichloromaleonitrile
- dichloromaleonitrile
- SCHEMBL101580
- 6613-48-5
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- Inchi： 1S/C4Cl2N2/c5-3(1-7)4(6)2-8/b4-3-
- InChI Key： UAIXJNRQLIOTOZ-ARJAWSKDSA-N
- SMILES： Cl/C(/C#N)=C(/C#N)\Cl
Computed Properties
- Exact Mass: 145.9438534g/mol
- Monoisotopic Mass: 145.9438534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 47.6Ų
Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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